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Compound of Interest

Compound Name: Antifungal agent 24

Cat. No.: B12406855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel triazole, Antifungal Agent 24, with

established antifungal agents from different classes. The data presented for Antifungal Agent
24 is based on preliminary in vitro findings and is intended for comparative and informational

purposes.

Spectrum of Activity: A Quantitative Comparison
The in vitro efficacy of Antifungal Agent 24 was evaluated against a panel of clinically relevant

fungal pathogens and compared to standard antifungal agents: Amphotericin B (a polyene),

Caspofungin (an echinocandin), and Fluconazole (a first-generation triazole). The following

table summarizes the Minimum Inhibitory Concentration (MIC) values, which represent the

lowest concentration of the drug that inhibits the visible growth of a microorganism.[1][2][3][4]
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Fungal
Species

Antifungal
Agent 24
(Triazole -
Hypothetical)

Amphotericin
B (Polyene)

Caspofungin
(Echinocandin
)

Fluconazole
(Triazole)

MIC (µg/mL) MIC (µg/mL) MIC (µg/mL) MIC (µg/mL)

Candida albicans 0.125 0.25 - 1.0[5] 0.015 - 0.25[6][7] 0.25 - 2.0[8][9]

Candida glabrata 0.5 0.5 - 2.0 0.06 - 0.5[6] 8.0 - 64.0[9][10]

Candida krusei 1.0 0.5 - 4.0 0.125 - 1.0[6] 16.0 - >64.0[9]

Cryptococcus

neoformans
0.25 0.125 - 0.5[5][11] >16.0[6][7] 2.0 - 16.0[8]

Aspergillus

fumigatus
0.5 0.25 - 1.0[5][12] 0.015 - 0.125[6] >64.0

Mechanism of Action: Ergosterol Biosynthesis
Inhibition
Antifungal Agent 24, as a triazole, is proposed to act by inhibiting the fungal cytochrome P450

enzyme 14α-demethylase.[13][14][15] This enzyme is a critical component of the ergosterol

biosynthesis pathway.[16][17] Ergosterol is the primary sterol in the fungal cell membrane, and

its depletion disrupts membrane integrity and function, ultimately leading to the inhibition of

fungal growth.[15][16]
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Ergosterol Biosynthesis Pathway and Triazole Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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antifungal-agent-24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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